Cas no 113682-55-6 (2-(4-pyridin-4-ylphenyl)pyridine)

• Product Name: 2-(4-pyridin-4-ylphenyl)pyridine
• CAS No: 113682-55-6
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 2611376
• PubChem ID: 13807576
• Update Time: 2025-04-21

2-(4-pyridin-4-ylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-pyridin-4-ylphenyl)pyridine
• DTXSID00550116
• 2-[4-(Pyridin-4-yl)phenyl]pyridine
• 113682-55-6

• Inchi： 1S/C16H12N2/c1-2-10-18-16(3-1)15-6-4-13(5-7-15)14-8-11-17-12-9-14/h1-12H
• InChI Key： VJHKMPMVSHAPAC-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 232.100048391Da
• Monoisotopic Mass: 232.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų